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Get Quote

The table below summarizes the efficacy and toxicity findings from a phase II study comparing Pevondistat

in combination with Azacitidine versus Azacitidine alone in patients with higher-risk MDS, CMML, or low-

blast AML [1].

Parameter Pevonedistat + Azacitidine Azacitidine Alone

Study Population Patients with higher-risk MDS/CMML or low-

blast AML (N=120, median age 70) [1]

Same as combination group

[1]

Median Event-
Free Survival
(EFS)

21.0 months (Intent-to-Treat population) [1] 16.6 months (Intent-to-Treat

population) [1]

Median Overall
Survival (OS)

21.8 months (Intent-to-Treat population) [1] 19.0 months (Intent-to-Treat
population) [1]

EFS in MDS
Subgroup

>20 months [1] 14.8 months [1]

Overall Response
Rate

Higher in MDS subgroup [1] Lower in MDS subgroup [1]

Duration of
Response

34.6 months (in MDS responders) [1] 13.1 months (in MDS
responders) [1]
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Parameter Pevonedistat + Azacitidine Azacitidine Alone

Key Conclusion
on Toxicity

Toxicity profile was similar to azacitidine alone.
No added myelosuppression was noted from

adding Pevonedistat [1].

The combination did not lead
to a significant increase in

adverse events [1].

Mechanism of Action and Cell Death Pathways

Pevonedistat is a first-in-class NEDD8-activating enzyme (NAE) inhibitor [2]. It disrupts the ubiquitin-

proteasome system (UPS) by blocking the neddylation pathway, which is crucial for the activity of Cullin-

RING E3 ligases (CRLs). This leads to the accumulation of CRL substrates, causing cell cycle arrest, DNA

re-replication, and ultimately, apoptosis (programmed cell death) in cancer cells [3] [2].

Research in colorectal cancer (CRC) models has identified that Pevonedistat induces cell death through

interconnected pathways, with the tumor suppressor protein p53 playing a key role [3]. The diagram below

illustrates the mechanisms of cell death induced by Pevonedistat.
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Experimental Protocol Overview

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s549055?utm_src=pdf-body-img
https://www.smolecule.com/products/s549055?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


For context on how the comparative clinical data was generated, here is the design of the phase II trial cited

[1].

1. Study Design: The trial was a randomized, open-label, phase II study.
2. Patient Population:

Inclusion: Adults with higher-risk myelodysplastic syndromes (MDS), chronic myelomonocytic
leukaemia (CMML), or low-blast acute myeloid leukaemia (LB AML) who had not received prior

hypomethylating agents and were ineligible for stem cell transplantation [1].
Total Enrollment: 120 patients [1].

3. Treatment Groups & Randomization:
Patients were randomized in a 1:1 ratio.

Experimental Arm: Pevonedistat administered in combination with Azacitidine.
Control Arm: Azacitidine administered alone [1].

4. Primary Endpoint: The study was powered on event-free survival (EFS) [1].
5. Secondary Endpoints: These included overall survival (OS), overall response rate (ORR),

duration of response, and safety/toxicity profile [1].
6. Toxicity Assessment: Adverse events were monitored and graded to evaluate the safety and

tolerability of the treatment regimens. The study found the toxicity profile was similar between the two
groups [1].

Future Directions and Ongoing Research

The promising results from the phase II trial prompted further large-scale investigation.

Phase III Trial: A phase III clinical trial, which is fully enrolled, is currently underway. This larger study
is designed to further evaluate the combination of Pevonedistat and Azacitidine versus Azacitidine

alone in the same patient population. The results of this phase III trial are needed to confirm and
potentially validate the efficacy and safety findings from the earlier phase II study [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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